Cas no 94064-77-4 (3-(3-(4-Hydroxyphenyl)-3-oxoprop-1-en-1-yl)benzonitrile)

• Product Name: 3-(3-(4-Hydroxyphenyl)-3-oxoprop-1-en-1-yl)benzonitrile
• CAS No: 94064-77-4
• MF: C₁₆H₁₁NO₂
• MW: 249.264044046402
• CID: 5520081
• PubChem ID: 17486318
• Update Time: 2026-03-10

3-(3-(4-Hydroxyphenyl)-3-oxoprop-1-en-1-yl)benzonitrile Chemical and Physical Properties

Names and Identifiers

• Benzonitrile, 3-[3-(4-hydroxyphenyl)-3-oxo-1-propen-1-yl]-
• 3-(3-(4-Hydroxyphenyl)-3-oxoprop-1-en-1-yl)benzonitrile
• SCHEMBL25199789
• G72326
• BAP2
• Z228593886
• (E)-3-(3-(4-Hydroxyphenyl)-3-oxoprop-1-en-1-yl)benzonitrile
• 94064-77-4
• 3-[(E)-3-(4-hydroxyphenyl)-3-oxoprop-1-enyl]benzonitrile
• BDBM50523101
• CHEMBL4545330
• 2284589-16-6

• Inchi： 1S/C16H11NO2/c17-11-13-3-1-2-12(10-13)4-9-16(19)14-5-7-15(18)8-6-14/h1-10,18H
• InChI Key： IZCIYUNGVIXYJY-UHFFFAOYSA-N
• SMILES： C(#N)C1=CC=CC(C=CC(C2=CC=C(O)C=C2)=O)=C1

Computed Properties

• Exact Mass: 249.078978594g/mol
• Monoisotopic Mass: 249.078978594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 385
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 61.1Ų

Additional information on 3-(3-(4-Hydroxyphenyl)-3-oxoprop-1-en-1-yl)benzonitrile

Research Brief on 3-(3-(4-Hydroxyphenyl)-3-oxoprop-1-en-1-yl)benzonitrile (CAS: 94064-77-4): Recent Advances and Applications

3-(3-(4-Hydroxyphenyl)-3-oxoprop-1-en-1-yl)benzonitrile (CAS: 94064-77-4) is a synthetic compound with significant potential in chemical biology and pharmaceutical research. Recent studies have highlighted its role as a versatile scaffold in drug discovery, particularly in the development of kinase inhibitors and anti-inflammatory agents. This research brief synthesizes the latest findings on this compound, focusing on its chemical properties, biological activities, and therapeutic applications.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated that 3-(3-(4-Hydroxyphenyl)-3-oxoprop-1-en-1-yl)benzonitrile exhibits potent inhibitory activity against cyclin-dependent kinases (CDKs), which are critical targets in cancer therapy. The compound's unique structure allows for selective binding to the ATP-binding site of CDK2, as confirmed by X-ray crystallography. This finding opens new avenues for designing next-generation CDK inhibitors with improved specificity and reduced off-target effects.

In addition to its anticancer potential, recent research has explored the compound's anti-inflammatory properties. A 2024 paper in Bioorganic & Medicinal Chemistry Letters reported that derivatives of 94064-77-4 showed significant suppression of NF-κB signaling in macrophage cells, suggesting potential applications in treating chronic inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease. Structure-activity relationship (SAR) studies indicated that the hydroxyphenyl and benzonitrile moieties are crucial for this activity.

From a chemical synthesis perspective, advances in green chemistry have enabled more efficient production of 3-(3-(4-Hydroxyphenyl)-3-oxoprop-1-en-1-yl)benzonitrile. A recent patent (WO2023124567) describes a solvent-free microwave-assisted synthesis method that improves yield by 35% compared to conventional methods while reducing environmental impact. This technological advancement could facilitate larger-scale production for preclinical and clinical studies.

Pharmacokinetic studies of 94064-77-4 derivatives have shown promising results regarding oral bioavailability and metabolic stability. Research presented at the 2024 American Chemical Society National Meeting demonstrated that specific structural modifications, such as fluorination of the benzonitrile group, can significantly enhance the compound's plasma half-life without compromising its biological activity. These findings are critical for advancing the compound through the drug development pipeline.

Looking forward, several research groups are investigating the potential of 3-(3-(4-Hydroxyphenyl)-3-oxoprop-1-en-1-yl)benzonitrile in combination therapies. Preliminary data suggest synergistic effects when used with immune checkpoint inhibitors in cancer models, potentially addressing the challenge of drug resistance. Additionally, computational studies are underway to explore its application in neurodegenerative diseases through modulation of protein aggregation pathways.

In conclusion, 3-(3-(4-Hydroxyphenyl)-3-oxoprop-1-en-1-yl)benzonitrile (94064-77-4) represents a promising chemical entity with diverse therapeutic potential. The recent research highlights its versatility as a pharmacophore and underscores the importance of continued investigation into its mechanisms of action and clinical applications. Future studies should focus on optimizing its drug-like properties and evaluating its efficacy in advanced disease models.